8-methoxy-3-[3-(4-methylphenyl)-2-sulfanylidene-1H-imidazol-5-yl]chromen-2-one

• IUPAC Name: 8-methoxy-3-[3-(4-methylphenyl)-2-sulfanylidene-1H-imidazol-5-yl]chromen-2-one
• InChI: InChI=1S/C20H16N2O3S/c1-12-6-8-14(9-7-12)22-11-16(21-20(22)26)15-10-13-4-3-5-17(24-2)18(13)25-19(15)23/h3-11H,1-2H3,(H,21,26)
• InChI Key: KHLZSJWXUYBECL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(NC2=S)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

8-methoxy-3-[3-(4-methylphenyl)-2-sulfanylidene-1H-imidazol-5-yl]chromen-2-one is a novel compound with potential applications in scientific research. It belongs to the class of chromenone derivatives and has been synthesized using various methods.

Scientific Research Applications

Antibacterial and Antifungal Properties

• A study demonstrated the synthesis of derivatives related to chromen-2-one, showing significant antibacterial and antifungal activities . These compounds, including variants like 4-hydroxy-chromen-2-one derivatives, have been synthesized and evaluated against bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus, displaying high levels of bacteriostatic and bactericidal activity. This indicates their potential in developing new antibacterial agents (Behrami & Dobroshi, 2019).

Fluorescent Properties and Sensory Applications

• Research on the unusual fluorescence properties of derivatives has highlighted their application in developing fluorogenic sensors . A derivative exhibited strong fluorescence in protic solvents, such as methanol, while being almost non-fluorescent in aprotic solvents. This characteristic makes it a candidate for sensing applications based on solvent environment changes (Uchiyama et al., 2006).

Synthesis and Characterization of Novel Compounds

• The synthesis and characterization of novel organic compounds with potential pharmacological properties have been a significant focus. Studies include the regiospecific synthesis of novel isoxazoline chromene derivatives, which have been shown to possess antibacterial and anticoagulant activities. These findings underscore the versatility of chromen-2-one derivatives in synthesizing compounds with diverse biological activities (Zghab et al., 2017).

Structural Analysis and Molecular Properties

• The detailed X-ray crystal structure analysis of chromen derivatives, such as 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene, has provided insights into their molecular properties. Such analyses help understand the molecular basis for the biological activities of these compounds and their potential interactions with biological targets (Wang et al., 2005).